Cas no 460726-61-8 (3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 460726-61-8
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5802037
• Update Time: 2025-07-09

3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-methyl-2H-1,2,4-triazin-5-one
• 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C14H14N4O2S/c1-9-13(20)15-14(17-16-9)21-8-12(19)18-7-6-10-4-2-3-5-11(10)18/h2-5H,6-8H2,1H3,(H,15,17,20)
• InChI Key： VNTJFJJRHMXJIO-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(SCC(N2C3=C(C=CC=C3)CC2)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Analysis of 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 460726-61-8)

The compound 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 460726-61-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a dihydroindole moiety linked to a methyl-substituted triazinone core via a sulfanyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

Recent studies have highlighted the growing demand for novel heterocyclic compounds in drug discovery, and 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one fits this trend perfectly. Its multi-functional scaffold allows for diverse chemical modifications, making it a versatile building block for small-molecule therapeutics. The presence of both sulfur and nitrogen atoms in its structure enhances its binding affinity to proteins, a feature highly sought after in targeted drug design.

In the context of current research trends, this compound aligns with the increasing focus on precision medicine and personalized therapies. Scientists are exploring its potential in addressing metabolic disorders and inflammatory conditions, areas where traditional treatments often fall short. Additionally, its low toxicity profile and high bioavailability make it an attractive candidate for further preclinical studies. The compound's CAS No. 460726-61-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one involves innovative green chemistry techniques, minimizing environmental impact. This aligns with the global push for sustainable drug development, a topic of great interest to both researchers and policymakers. The compound's scalable synthesis and high purity further enhance its appeal for industrial applications.

Another area of interest is the compound's potential role in neuroprotective therapies. With the rising prevalence of neurodegenerative diseases, there is a pressing need for molecules that can modulate oxidative stress and cellular apoptosis. Preliminary data suggest that 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one may exhibit such properties, though further validation is required. This has sparked discussions in scientific forums and AI-driven research platforms, where users frequently inquire about its mechanism of action and clinical potential.

In summary, 3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 460726-61-8) represents a fascinating intersection of chemical innovation and therapeutic promise. Its unique structure, combined with its potential applications in drug discovery and disease management, positions it as a compound worth watching in the coming years. As research progresses, it is likely to become a staple in discussions about next-generation pharmaceuticals and biomedical breakthroughs.